Cas no 478078-09-0 (3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one)

• Product name: 3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one
• CAS No: 478078-09-0
• MDL: MFCD02570988
• CID: 4653591

3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one

• MDL： MFCD02570988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one

3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one: A Comprehensive Overview

The compound 3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one, identified by the CAS number 478078-09-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolones, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a thiazole ring system fused with a triazole moiety, along with an ethyl group and a thienylmethylidene substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazolone derivatives in the development of new therapeutic agents. The presence of the triazole ring in this compound adds significant value due to its known biological activities, including antioxidant and anti-inflammatory properties. Researchers have demonstrated that such compounds can serve as potential candidates for the treatment of neurodegenerative diseases and cancer. The Z-configuration of the thienylmethylidene group further enhances the molecule's stability and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent introduction of the triazole moiety via click chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been tested as a potential inhibitor of key enzymes involved in metabolic disorders. Its ability to modulate enzyme activity without causing significant cytotoxicity makes it an attractive candidate for drug development. Additionally, in materials science, this compound has been explored as a building block for advanced polymers with tailored electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions due to its conjugated system, which could be exploited in optoelectronic devices. Furthermore, molecular dynamics simulations have provided insights into its interactions with biological macromolecules, paving the way for novel drug delivery systems.

The environmental impact of this compound is another area receiving increasing attention. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to assess its long-term effects on ecosystems and develop sustainable methods for its disposal.

In conclusion, 3-Ethyl-5-(Z)-2-thienylmethylidene-2-(4H-1,2,4-triazol-4-ylimino)-1,3-thiazolan-4-one represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in shaping future advancements in chemistry and pharmacology.